Cas no 1517068-08-4 (Sodium cyclohexylmethanesulfinate)

• Product Name: Sodium cyclohexylmethanesulfinate
• CAS No: 1517068-08-4
• MF: C₇H₁₃NaO₂S
• MW: 184.231692075729
• CID: 5741514
• PubChem ID: 114287173
• Update Time: 2025-07-21

Sodium cyclohexylmethanesulfinate Chemical and Physical Properties

Names and Identifiers

• SODIUM CYCLOHEXYLMETHANESULFINATE
• EN300-722697
• SODIUMCYCLOHEXYLMETHANESULFINATE
• 1517068-08-4
• Cyclohexanemethanesulfinic acid, sodium salt (1:1)
• Sodium cyclohexylmethanesulfinate

• Inchi： 1S/C7H14O2S.Na/c8-10(9)6-7-4-2-1-3-5-7;/h7H,1-6H2,(H,8,9);/q;+1/p-1
• InChI Key： YAYGSSAXWPLYJH-UHFFFAOYSA-M
• SMILES： S(CC1CCCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 184.05339511g/mol
• Monoisotopic Mass: 184.05339511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Alkanesulfinic acids and derivatives Alkanesulfinic acids

Additional information on Sodium cyclohexylmethanesulfinate

Introduction to Sodium cyclohexylmethanesulfinate (CAS No. 1517068-08-4)

Sodium cyclohexylmethanesulfinate (CAS No. 1517068-08-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and biochemical research. This compound, characterized by its unique molecular structure, plays a crucial role in various synthetic processes and applications. The sodium cyclohexylmethanesulfinate molecule, featuring a cyclohexyl group attached to a methanesulfinate moiety, exhibits distinct chemical properties that make it valuable in multiple industrial and scientific domains.

The primary significance of Sodium cyclohexylmethanesulfinate lies in its utility as an intermediate in the synthesis of more complex organic molecules. Its structural features allow for facile modifications, making it a versatile building block in organic synthesis. In recent years, researchers have been exploring its potential in the development of novel pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

Recent studies have highlighted the compound's role in the synthesis of bioactive molecules. The cyclohexyl group provides a stable scaffold, while the methanesulfinate functional group offers reactivity that can be harnessed for further chemical transformations. This balance of stability and reactivity has made Sodium cyclohexylmethanesulfinate a preferred choice for chemists working on drug discovery and development.

In the realm of medicinal chemistry, Sodium cyclohexylmethanesulfinate has been investigated for its potential as a precursor in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of the cyclohexylmethanesulfinate moiety into these derivatives has shown promising results in preclinical studies, suggesting its importance in developing new therapeutic agents.

The compound's unique chemical properties also make it relevant in materials science. Researchers have explored its use in the development of advanced polymers and coatings, where its ability to undergo controlled reactions under mild conditions is highly advantageous. The stability provided by the cyclohexyl ring ensures that the material maintains its integrity over time, while the methanesulfinate group allows for functionalization to achieve desired material properties.

From an industrial perspective, Sodium cyclohexylmethanesulfinate is valued for its role in catalytic processes. Its ability to act as a ligand or co-catalyst in various reactions has been documented in several patents and scientific literature. This functionality is particularly useful in asymmetric synthesis, where enantioselective transformations are required to produce chiral compounds essential for pharmaceutical applications.

The environmental impact of using Sodium cyclohexylmethanesulfinate as an intermediate has also been a subject of interest. Studies have demonstrated its biodegradability under certain conditions, which is crucial for ensuring sustainable chemical practices. This aspect aligns with global efforts to develop greener synthetic routes that minimize environmental footprint while maintaining high yields and purity standards.

In conclusion, Sodium cyclohexylmethanesulfinate (CAS No. 1517068-08-4) is a multifaceted compound with significant applications across pharmaceuticals, materials science, and catalysis. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers and industrial chemists alike. As research continues to uncover new possibilities for this compound, its importance is expected to grow further, contributing to advancements in multiple scientific fields.